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Compound of Interest

Compound Name:
2-Aminomalononitrile 4-

methylbenzenesulfonate

Cat. No.: B1269769 Get Quote

This guide provides immediate and essential safety, handling, and disposal information for

researchers, scientists, and drug development professionals working with 2-
Aminomalononitrile 4-methylbenzenesulfonate (CAS No. 5098-14-6). Adherence to these

procedures is critical for ensuring laboratory safety and maintaining experimental integrity.

Physicochemical and Safety Data
A summary of key quantitative data for 2-Aminomalononitrile 4-methylbenzenesulfonate is

presented below for easy reference.
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Property Value Source

Molecular Formula C₁₀H₁₁N₃O₃S [1][2]

Molecular Weight 253.28 g/mol [1][2][3][4]

Melting Point 174 °C (decomposes) [3][4]

Purity ≥95-98% [2][3][4]

Appearance Beige to light tan solid/powder [5]

Storage Temperature
Below -20°C, under inert

atmosphere
[3][6]

GHS Hazard Codes

H302, H312, H332 (Harmful if

swallowed, in contact with skin,

or if inhaled)

[4][7]

GHS Precautionary Codes

P261, P264, P280,

P301+P312,

P302+P352+P312,

P304+P340+P312

[4][5]

Personal Protective Equipment (PPE)
Strict adherence to the following personal protective equipment requirements is mandatory

when handling 2-Aminomalononitrile 4-methylbenzenesulfonate to minimize exposure and

ensure personal safety.
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PPE Category Specification Rationale

Hand Protection Nitrile gloves
Protects against skin contact.

[3]

Eye Protection
Safety glasses with side

shields or goggles

Prevents eye contact with dust

or splashes.[4][8]

Face Protection
Face shield (in addition to

goggles)

Recommended when there is

a risk of splashing or

significant dust generation.[3]

Respiratory Protection
NIOSH/MSHA-approved N95

dust mask or respirator

Required to prevent inhalation

of the powdered compound,

especially when handling

larger quantities or when

engineering controls are

insufficient.[4][9]

Protective Clothing Laboratory coat
Protects skin and personal

clothing from contamination.[8]

Standard Operating Procedure for Handling
All handling of 2-Aminomalononitrile 4-methylbenzenesulfonate must be conducted in a

well-ventilated area, preferably within a certified chemical fume hood.[3]

Step 1: Preparation

Ensure the chemical fume hood is operational and the sash is at the appropriate working

height.

Gather all necessary equipment (spatula, weighing paper, glassware, etc.) and place it within

the fume hood.

Don the required personal protective equipment as detailed in the table above.

Step 2: Weighing and Transfer
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Carefully open the container in the fume hood to avoid generating dust.

Use a clean, dry spatula to weigh the desired amount of the compound onto weighing paper

or directly into a tared container.

To transfer the solid, gently tap the weighing paper or spatula to add it to the reaction vessel

or solvent. Avoid pouring directly from the main container to prevent contamination and spills.

Step 3: Dissolution

If preparing a solution, add the solvent to the vessel containing the weighed solid.

Stir the mixture gently to facilitate dissolution. If necessary, use a sonicator or vortex mixer,

ensuring the container is securely capped.

Step 4: Post-Handling

Securely close the main container of 2-Aminomalononitrile 4-methylbenzenesulfonate.

Wipe down the spatula and any other reusable equipment with a damp cloth or paper towel,

and dispose of the cleaning materials as hazardous waste.

Clean the work area within the fume hood.

Remove PPE in the correct order (gloves last) and wash hands thoroughly with soap and

water.
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Caption: Standard operating procedure for handling 2-Aminomalononitrile 4-
methylbenzenesulfonate.

Emergency Procedures: Chemical Spill
In the event of a spill, immediate and appropriate action is crucial to prevent exposure and

contamination.

Step 1: Evacuate and Alert

Immediately alert others in the vicinity of the spill.

If the spill is large or in a poorly ventilated area, evacuate the immediate area.

Step 2: Secure the Area

Restrict access to the spill area.

If safe to do so, turn off any ignition sources.

Step 3: Assess and Don PPE

Assess the extent of the spill. For small spills, trained laboratory personnel may proceed with

cleanup. For large spills, contact the institution's environmental health and safety (EHS)

department.

Don the appropriate PPE, including a respirator, chemical-resistant gloves, and eye

protection.

Step 4: Contain and Clean

For solid spills, carefully sweep or vacuum the material.[8] Avoid generating dust. Place the

collected material into a sealed, labeled container for hazardous waste.

For liquid spills (if the compound is in solution), absorb the spill with an inert material (e.g.,

vermiculite, sand, or chemical absorbent pads).

Once absorbed, scoop the material into a designated hazardous waste container.
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Step 5: Decontaminate

Decontaminate the spill area with a suitable solvent (e.g., alcohol), followed by soap and

water.[10]

All materials used for cleanup (absorbents, paper towels, etc.) must be disposed of as

hazardous waste.

Step 6: Reporting

Report the incident to the laboratory supervisor and the EHS department, regardless of the

spill size.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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